![molecular formula C14H19NO2 B5856763 4-[3-(2-methoxyphenyl)-2-propen-1-yl]morpholine](/img/structure/B5856763.png)
4-[3-(2-methoxyphenyl)-2-propen-1-yl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[3-(2-methoxyphenyl)-2-propen-1-yl]morpholine, also known as FTY720 or fingolimod, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FTY720 was initially developed as an immunosuppressant drug, but recent studies have shown that it has potential therapeutic applications in various diseases, including multiple sclerosis, cancer, and cardiovascular diseases.
Mechanism of Action
The mechanism of action of 4-[3-(2-methoxyphenyl)-2-propen-1-yl]morpholine involves the binding of this compound to S1P receptors. S1P is a lipid signaling molecule that is involved in the regulation of immune cell migration. S1P binds to S1P receptors on the surface of immune cells, causing them to migrate from the lymph nodes to the peripheral tissues. By binding to S1P receptors, this compound prevents immune cells from leaving the lymph nodes, thereby reducing inflammation and damage to the myelin sheath.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. This compound binds to S1P receptors on the surface of immune cells, causing them to become desensitized to S1P. This results in the internalization and degradation of the S1P receptors, leading to a decrease in the number of S1P receptors on the surface of immune cells. This compound also activates sphingosine kinase 2, which converts this compound into its active phosphorylated form, this compound-P. This compound-P binds to S1P receptors on the surface of endothelial cells, causing them to become desensitized to S1P and preventing the migration of immune cells into the peripheral tissues.
Advantages and Limitations for Lab Experiments
4-[3-(2-methoxyphenyl)-2-propen-1-yl]morpholine has several advantages and limitations for lab experiments. One of the advantages of this compound is that it is a synthetic compound that can be easily synthesized in the laboratory. This compound is also a potent and selective agonist of S1P receptors, making it a useful tool for studying the role of S1P receptors in various diseases. One of the limitations of this compound is that it has a short half-life in vivo, which can limit its therapeutic efficacy. This compound also has potential toxicities, including bradycardia, macular edema, and infections.
Future Directions
There are several future directions for the study of 4-[3-(2-methoxyphenyl)-2-propen-1-yl]morpholine. One future direction is to develop more potent and selective agonists of S1P receptors that have longer half-lives and fewer toxicities. Another future direction is to explore the potential therapeutic applications of this compound in other diseases, including autoimmune diseases, infectious diseases, and neurodegenerative diseases. Additionally, studies are needed to elucidate the molecular mechanisms underlying the anticancer effects of this compound and to develop this compound-based combination therapies for cancer. Finally, studies are needed to investigate the potential role of this compound in the regulation of immune cell migration in the context of transplantation and graft rejection.
Conclusion:
This compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound works by binding to S1P receptors, which are involved in the regulation of immune cell migration. This compound has shown promising therapeutic applications in multiple sclerosis, cancer, and cardiovascular diseases. This compound has several advantages and limitations for lab experiments, and there are several future directions for the study of this compound. Overall, this compound is a promising compound that has the potential to revolutionize the treatment of various diseases.
Synthesis Methods
4-[3-(2-methoxyphenyl)-2-propen-1-yl]morpholine is a synthetic compound that can be synthesized through a multistep process. The first step in the synthesis of this compound is the reaction of 2-aminoethanol with 2-methoxybenzaldehyde to form 2-(2-methoxyphenyl) ethanol. The second step involves the reaction of 2-(2-methoxyphenyl) ethanol with propionyl chloride to form 2-(2-methoxyphenyl) ethyl propionate. The third step involves the reaction of 2-(2-methoxyphenyl) ethyl propionate with morpholine to form this compound or this compound.
Scientific Research Applications
4-[3-(2-methoxyphenyl)-2-propen-1-yl]morpholine has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising therapeutic applications of this compound is in the treatment of multiple sclerosis (MS). MS is a chronic autoimmune disease that affects the central nervous system, causing inflammation and damage to the myelin sheath that surrounds nerve fibers. This compound works by binding to sphingosine-1-phosphate (S1P) receptors, which are involved in the regulation of immune cell migration. By binding to S1P receptors, this compound prevents immune cells from leaving the lymph nodes, thereby reducing inflammation and damage to the myelin sheath.
This compound has also shown potential therapeutic applications in cancer. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels that supply nutrients to tumors), and enhance the immune response against cancer cells. This compound has also been shown to have potential therapeutic applications in cardiovascular diseases, including atherosclerosis, myocardial infarction, and heart failure.
properties
IUPAC Name |
4-[(E)-3-(2-methoxyphenyl)prop-2-enyl]morpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-16-14-7-3-2-5-13(14)6-4-8-15-9-11-17-12-10-15/h2-7H,8-12H2,1H3/b6-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHDQCPYBAQHRHA-GQCTYLIASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=CCN2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/CN2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.